Cas no 2228224-68-6 (2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride)

• Product Name: 2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride
• CAS No: 2228224-68-6
• MF: C₇H₅F₄NO₂S
• MW: 243.178714513779
• CID: 6313854
• PubChem ID: 165765966
• Update Time: 2025-10-18

2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride
• 2228224-68-6
• EN300-1583914
• [2-(trifluoromethyl)pyridin-3-yl]methanesulfonyl fluoride

• Inchi： 1S/C7H5F4NO2S/c8-7(9,10)6-5(2-1-3-12-6)4-15(11,13)14/h1-3H,4H2
• InChI Key： AIZSCCIKMYUQOI-UHFFFAOYSA-N
• SMILES： S(CC1=CC=CN=C1C(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 242.99771222g/mol
• Monoisotopic Mass: 242.99771222g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 55.4Ų

Additional information on 2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride

Comprehensive Overview of 2-(Trifluoromethyl)pyridin-3-ylmethanesulfonyl Fluoride (CAS No. 2228224-68-6)

2-(Trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride (CAS No. 2228224-68-6) is a highly specialized fluorinated sulfonyl compound that has garnered significant attention in modern pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethylpyridine core and methanesulfonyl fluoride moiety, serves as a versatile building block in organic synthesis. Its molecular structure combines the electron-withdrawing properties of the trifluoromethyl group with the reactivity of the sulfonyl fluoride, making it invaluable for designing advanced materials and bioactive molecules.

In recent years, the demand for fluorinated pyridine derivatives like 2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in its role as a SuFEx (Sulfur Fluoride Exchange) click chemistry reagent, a topic trending in synthetic chemistry circles. The compound’s ability to form stable covalent bonds under mild conditions aligns with the growing focus on sustainable and efficient chemical reactions, a hot topic in green chemistry initiatives.

The compound’s CAS No. 2228224-68-6 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in high-throughput screening and medicinal chemistry. Its pyridine-based scaffold is a common motif in FDA-approved drugs, driving interest in its derivatization potential. Additionally, the methanesulfonyl fluoride group’s compatibility with bioconjugation techniques has made it a candidate for proteomics and chemical biology studies, addressing contemporary questions about targeted protein modification.

From an industrial perspective, 2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride is synthesized via multistep routes involving halogenation and nucleophilic substitution, with purity and yield being critical metrics. Analytical techniques like HPLC and NMR are essential for quality control, as impurities can affect downstream applications. The compound’s stability under ambient conditions and solubility in organic solvents like DMF and acetonitrile further enhance its utility in parallel synthesis workflows.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols for sulfonyl fluorides are emphasized in literature due to their reactivity. This aligns with broader industry trends toward responsible chemical management and ESG (Environmental, Social, and Governance) compliance, topics increasingly searched by professionals in regulatory and procurement roles.

In summary, 2-(trifluoromethyl)pyridin-3-ylmethanesulfonyl fluoride (CAS No. 2228224-68-6) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span drug development, agrochemicals, and materials science, with ongoing research exploring its potential in catalysis and bioimaging. As the scientific community prioritizes efficient synthetic methodologies and functional diversity, this compound is poised to remain a focal point in cutting-edge research.